2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol

• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 2,3-dihydro-1H-imidazo[1,2-b]pyrazol-6-ylmethanol
• InChI: InChI=1S/C6H9N3O/c10-4-5-3-6-7-1-2-9(6)8-5/h3,7,10H,1-2,4H2
• InChI Key: PJQPNYVLWRQHHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)CO)N1

Description

2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol is a heterocyclic compound that features a fused ring system consisting of an imidazole and a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of hydrazine derivatives with α,β-unsaturated carbonyl compounds, followed by cyclization to form the fused ring system. The reaction conditions often require the use of catalysts and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness, scalability, and environmental considerations. This might include the use of continuous flow reactors, automated synthesis, and advanced purification techniques to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and sometimes catalysts to enhance reaction rates and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce a wide range of functional groups, leading to derivatives with potentially enhanced biological or chemical properties .

Scientific Research Applications

2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its use as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: It is used in the development of new materials with specific properties, such as improved solubility and stability

Mechanism of Action

The mechanism of action of 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit DNA synthesis by blocking ribonucleotide reductase, an enzyme crucial for DNA replication. This inhibition leads to cell cycle arrest and apoptosis in certain cancer cells .

Comparison with Similar Compounds

Similar Compounds

1H-Imidazo[1,2-b]pyrazole: A closely related compound with similar structural features but lacking the methanol group.

Ethyl 2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate: Another derivative with an ethyl ester group instead of the methanol group.

Uniqueness

2,3-Dihydro-1H-imidazo[1,2-b]pyrazole-6-methanol is unique due to the presence of the methanol group, which can influence its solubility, reactivity, and biological activity. This functional group can also serve as a handle for further chemical modifications, making it a versatile intermediate in organic synthesis .